![molecular formula C21H24ClNO2S B2388084 (1-(4-Chlorophenyl)cyclopentyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone CAS No. 2034364-31-1](/img/structure/B2388084.png)
(1-(4-Chlorophenyl)cyclopentyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone
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Description
(1-(4-Chlorophenyl)cyclopentyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H24ClNO2S and its molecular weight is 389.94. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Structural Analysis
Crystallographic studies provide insights into the molecular and crystal structure of related compounds. For example, the crystal structure of a similar compound, (4-chlorophenyl)(4-hydroxypiperidin-1-yl)methanone, has been analyzed, revealing dihedral angles between the benzene and piperidine rings and intermolecular hydrogen bonding patterns that contribute to the formation of chains extending along the c-axis direction (Revathi et al., 2015). This structural information is crucial for understanding the compound's interactions and stability.
Antitubercular Activities
Synthesis and optimization of antitubercular activities have been performed on a series of compounds with structural similarities, showing significant activity against Mycobacterium tuberculosis. These studies highlight the potential of these compounds in treating tuberculosis, with some derivatives showing minimum inhibitory concentrations (MICs) as low as 0.78 μg/mL (Bisht et al., 2010).
Thermal and Structural Studies
Thermal, optical, etching, and structural studies, alongside theoretical calculations on related compounds, offer a comprehensive understanding of their physical properties and reactivity. These analyses include X-ray diffraction studies and density functional theory calculations, providing detailed insights into the molecular structure and stability under various conditions (Karthik et al., 2021).
Synthesis Methodologies
Research on the synthesis of related compounds, such as (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, demonstrates the development of efficient synthetic routes. These studies are essential for creating accessible pathways for the production of these compounds, which can have various applications in medicinal chemistry and material science (Zheng Rui, 2010).
Antagonist Discovery for Specific Receptors
The discovery of small molecule antagonists for specific receptors, such as NPBWR1 (GPR7), is crucial in drug development. Studies have identified potent compounds with significant activity in functional and binding assays, demonstrating the potential for therapeutic applications (Romero et al., 2012).
Properties
IUPAC Name |
[1-(4-chlorophenyl)cyclopentyl]-(4-thiophen-3-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClNO2S/c22-17-5-3-16(4-6-17)21(10-1-2-11-21)20(24)23-12-7-18(8-13-23)25-19-9-14-26-15-19/h3-6,9,14-15,18H,1-2,7-8,10-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REDXCYPMIJQSCF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)N3CCC(CC3)OC4=CSC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.